Cas no 1258641-17-6 (tert-butyl N-(2-aminocyclohexyl)methylcarbamate)

• Product Name: tert-butyl N-(2-aminocyclohexyl)methylcarbamate
• CAS No: 1258641-17-6
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD17977237
• CID: 4582866
• Update Time: 2025-06-15

tert-butyl N-(2-aminocyclohexyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl n-[(2-aminocyclohexyl)methyl]carbamate
• tert-butyl N-[(2-aminocyclohexyl)methyl]carbamate, Mixture of diastereomers
• tert-butyl N-(2-aminocyclohexyl)methylcarbamate

• MDL： MFCD17977237
• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-8-9-6-4-5-7-10(9)13/h9-10H,4-8,13H2,1-3H3,(H,14,15)
• InChI Key： CZEJXQXLKFWTPQ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1CCCCC1N

Additional information on tert-butyl N-(2-aminocyclohexyl)methylcarbamate

Introduction to Tert-butyl N-(2-aminocyclohexyl)methylcarbamate (CAS No. 1258641-17-6)

Tert-butyl N-(2-aminocyclohexyl)methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 1258641-17-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the carbamate class, characterized by the presence of a carbamate functional group (-NHCOO-) linked to a tert-butyl moiety and a 2-aminocyclohexyl side chain. The unique structural features of this molecule make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The structure of tert-butyl N-(2-aminocyclohexyl)methylcarbamate incorporates a cyclohexane ring substituted with an amino group, which contributes to its chiral properties and potential for enantioselective synthesis. The tert-butyl group enhances the lipophilicity of the molecule, facilitating its absorption and distribution within biological systems. Such characteristics are particularly valuable in drug design, where optimizing pharmacokinetic properties is crucial for achieving desired therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of tert-butyl N-(2-aminocyclohexyl)methylcarbamate with biological targets at an unprecedented level of detail. Studies suggest that the compound exhibits moderate affinity for certain enzymes and receptors, making it a potential lead compound for further pharmacological investigation. For instance, preliminary computational studies indicate that the 2-aminocyclohexyl moiety may interact with specific binding pockets in enzymes involved in metabolic pathways, suggesting its utility in modulating these pathways.

In the realm of drug discovery, tert-butyl N-(2-aminocyclohexyl)methylcarbamate has been explored as a precursor in the synthesis of more complex molecules with enhanced biological activity. The carbamate group serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility has opened up new avenues for designing molecules with tailored properties, such as improved solubility or prolonged half-life.

One of the most intriguing aspects of tert-butyl N-(2-aminocyclohexyl)methylcarbamate is its potential role in modulating inflammatory responses. Emerging research suggests that carbamate derivatives may interfere with key signaling pathways involved in inflammation, such as COX (cyclooxygenase) and LOX (lipoxygenase) pathways. By inhibiting these pathways, tert-butyl N-(2-aminocyclohexyl)methylcarbamate could potentially alleviate symptoms associated with chronic inflammatory conditions like arthritis or inflammatory bowel disease.

The synthesis of tert-butyl N-(2-aminocyclohexyl)methylcarbamate involves multi-step organic reactions, typically starting from commercially available precursors such as tert-butanol and 2-amino cyclohexanecarboxylic acid. The process often requires careful optimization to ensure high yield and purity, as impurities can significantly affect the biological activity of the final product. Advances in synthetic methodologies, including asymmetric synthesis and flow chemistry, have improved the efficiency and scalability of producing this compound.

From a regulatory perspective, tert-butyl N-(2-aminocyclohexyl)methylcarbamate (CAS No. 1258641-17-6) is subject to standard guidelines for chemical substances used in pharmaceutical research. Compliance with Good Manufacturing Practices (GMP) and other regulatory requirements ensures that the compound is produced under controlled conditions, minimizing variability and ensuring consistency across batches. This adherence to regulatory standards is essential for advancing preclinical and clinical studies involving this compound.

The future prospects of tert-butyl N-(2-aminocyclohexyl)methylcarbamate are promising, with ongoing research exploring its potential applications in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced efficacy and reduced side effects. Additionally, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining high-quality standards.

In conclusion, Tert-butyl N-(2-aminocyclohexyl)methylcarbamate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. As research continues to uncover new applications for this compound, it is poised to play a vital role in the development of next-generation therapeutics aimed at addressing unmet medical needs.